Cas no 1856048-69-5 (3-methyl-1-(propan-2-yl)-N-propyl-1H-pyrazol-4-amine)

• Product Name: 3-methyl-1-(propan-2-yl)-N-propyl-1H-pyrazol-4-amine
• CAS No: 1856048-69-5
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 6492998
• PubChem ID: 122169047
• Update Time: 2025-05-30

3-methyl-1-(propan-2-yl)-N-propyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS040890924
• 1856048-70-8
• EN300-1068017
• 3-methyl-1-(propan-2-yl)-N-propyl-1H-pyrazol-4-amine
• 1856048-69-5

• Inchi： 1S/C10H19N3/c1-5-6-11-10-7-13(8(2)3)12-9(10)4/h7-8,11H,5-6H2,1-4H3
• InChI Key： YAVLMMZXSFVOOK-UHFFFAOYSA-N
• SMILES： N1(C=C(C(C)=N1)NCCC)C(C)C

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-methyl-1-(propan-2-yl)-N-propyl-1H-pyrazol-4-amine

Comprehensive Guide to 3-methyl-1-(propan-2-yl)-N-propyl-1H-pyrazol-4-amine (CAS No. 1856048-69-5): Properties, Applications, and Market Insights

3-methyl-1-(propan-2-yl)-N-propyl-1H-pyrazol-4-amine (CAS No. 1856048-69-5) is a specialized organic compound belonging to the pyrazole amine class. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the growing demand for novel heterocyclic compounds in drug discovery, 3-methyl-1-(propan-2-yl)-N-propyl-1H-pyrazol-4-amine presents exciting possibilities for researchers exploring bioactive molecules.

The molecular structure of 3-methyl-1-(propan-2-yl)-N-propyl-1H-pyrazol-4-amine features a pyrazole core substituted with methyl, isopropyl, and propyl amine groups. This configuration contributes to its potential as a building block in medicinal chemistry. Recent studies highlight the importance of such N-substituted pyrazole derivatives in developing kinase inhibitors and other therapeutic agents, making this compound particularly relevant in current pharmaceutical trends.

In the agrochemical sector, pyrazole-based compounds like 3-methyl-1-(propan-2-yl)-N-propyl-1H-pyrazol-4-amine are being investigated for their potential as crop protection agents. The compound's structural features suggest possible applications in developing new-generation pesticides with improved selectivity and environmental profiles. This aligns with the global push for sustainable agriculture solutions, a hot topic in current chemical research.

The synthesis of 3-methyl-1-(propan-2-yl)-N-propyl-1H-pyrazol-4-amine typically involves multi-step organic reactions, with researchers continuously optimizing the process for better yields and purity. Recent publications have explored novel catalytic methods for producing similar N-alkyl pyrazole amines, reflecting the compound's importance in synthetic chemistry. These advancements are particularly relevant to pharmaceutical manufacturers seeking efficient routes to complex molecules.

From a commercial perspective, the market for specialized pyrazole derivatives like 3-methyl-1-(propan-2-yl)-N-propyl-1H-pyrazol-4-amine is experiencing steady growth. Pharmaceutical companies and research institutions are increasingly sourcing such compounds for drug discovery programs, especially in areas like oncology and metabolic disorders. The compound's CAS No. 1856048-69-5 serves as a crucial identifier in global chemical databases and procurement systems.

Quality control and analytical characterization of 3-methyl-1-(propan-2-yl)-N-propyl-1H-pyrazol-4-amine are critical aspects for researchers and manufacturers. Advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and structural integrity. These analytical protocols ensure the reliability of research data when this pyrazole amine derivative is used in biological studies or formulation development.

The storage and handling of 3-methyl-1-(propan-2-yl)-N-propyl-1H-pyrazol-4-amine require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper containment and ventilation are recommended during experimental work. Researchers often inquire about the compound's stability under various conditions, a common question in online searches related to specialty chemical storage.

Looking ahead, the scientific community anticipates expanded applications for 3-methyl-1-(propan-2-yl)-N-propyl-1H-pyrazol-4-amine in material science and catalysis. The compound's potential as a ligand in coordination chemistry is particularly promising, with recent studies exploring its use in developing novel catalytic systems. This aligns with current research trends in green chemistry and sustainable processes.

For researchers considering 3-methyl-1-(propan-2-yl)-N-propyl-1H-pyrazol-4-amine for their projects, several commercial suppliers offer the compound in varying quantities and purities. The selection criteria often include batch-to-batch consistency, analytical documentation, and regulatory compliance - key factors frequently searched by procurement specialists in the chemical industry.

In conclusion, 3-methyl-1-(propan-2-yl)-N-propyl-1H-pyrazol-4-amine (CAS No. 1856048-69-5) represents an important building block in modern chemical research. Its versatility in pharmaceutical and agrochemical applications, combined with ongoing synthetic methodology improvements, ensures its continued relevance in scientific exploration. As interest in heterocyclic compounds grows, this particular pyrazole derivative is poised to play a significant role in future discoveries across multiple scientific disciplines.